4-((2-(phenoxymethyl)-1H-benzo[d]imidazol-1-yl)methyl)-N-(o-tolyl)piperidine-1-carboxamide oxalate

• IUPAC Name: N-(2-methylphenyl)-4-[[2-(phenoxymethyl)benzimidazol-1-yl]methyl]piperidine-1-carboxamide;oxalic acid
• InChI: InChI=1S/C28H30N4O2.C2H2O4/c1-21-9-5-6-12-24(21)30-28(33)31-17-15-22(16-18-31)19-32-26-14-8-7-13-25(26)29-27(32)20-34-23-10-3-2-4-11-23;3-1(4)2(5)6/h2-14,22H,15-20H2,1H3,(H,30,33);(H,3,4)(H,5,6)
• InChI Key: PTBUNAJSLLAPED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)N2CCC(CC2)CN3C4=CC=CC=C4N=C3COC5=CC=CC=C5.C(=O)(C(=O)O)O
• Molecular Formula: C30H32N4O6
• Molecular Weight: 544.6 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The benzimidazole group, for example, could potentially be synthesized through a process known as regiocontrolled synthesis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific reactivity of its functional groups. For example, the benzimidazole group is a type of heterocycle and is a key component in many functional molecules used in a variety of applications.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the benzimidazole group could potentially influence its melting point, boiling point, and density.